Cas no 2097998-27-9 (Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate)

• Product Name: Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate
• CAS No: 2097998-27-9
• MF: C₁₂H₉BrN₂O₂
• MW: 293.116061925888
• CID: 5727103
• PubChem ID: 122239227
• Update Time: 2025-10-31

Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate
• Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate

• Inchi： 1S/C12H9BrN2O2/c1-17-12(16)11-6-10(14-7-15-11)8-3-2-4-9(13)5-8/h2-7H,1H3
• InChI Key： GYBSIBIZTFAHGM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=C(C(=O)OC)N=CN=1

Additional information on Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate

Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate (CAS No. 2097998-27-9): A Comprehensive Overview

Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate (CAS No. 2097998-27-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate.

Chemical Properties and Structure

Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate is a pyrimidine derivative with a bromophenyl substituent and a methyl ester group. The molecular formula of this compound is C₁₅H₁₂BrN₂O₂, and its molecular weight is approximately 330.17 g/mol. The presence of the bromine atom and the methyl ester group imparts unique chemical properties to this molecule, making it an interesting candidate for various chemical reactions and biological studies.

The structure of Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate can be visualized as a pyrimidine ring with a bromophenyl group attached at the 6-position and a methyl ester group at the 4-position. The bromine atom introduces electrophilic reactivity, while the methyl ester group provides functional versatility for further chemical modifications.

Synthesis Methods

The synthesis of Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate has been explored through various synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the reaction of 6-chloropyrimidine-4-carboxylic acid with 3-bromobenzeneboronic acid in the presence of a palladium catalyst, followed by esterification with methanol.

A detailed synthetic protocol for the preparation of Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate is as follows:

1. Coupling Reaction: React 6-chloropyrimidine-4-carboxylic acid with 3-bromobenzeneboronic acid using a palladium catalyst (e.g., Pd(PPh₃)₄) in a suitable solvent (e.g., dioxane) under an inert atmosphere (e.g., nitrogen). The reaction mixture is heated to reflux for several hours to ensure complete coupling.
2. Esterification: After cooling, the reaction mixture is treated with methanol in the presence of an acid catalyst (e.g., HCl). The mixture is stirred at room temperature until the esterification is complete.
3. Purification: The crude product is purified by column chromatography using an appropriate solvent system (e.g., hexanes/ethyl acetate) to obtain pure Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate.

This synthetic route provides a reliable method for producing high-purity Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate, which can be further characterized using techniques such as NMR spectroscopy and mass spectrometry.

Biological Activities and Applications

Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have highlighted its promising properties as an inhibitor of specific enzymes and receptors involved in various disease pathways.

One notable application of Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate is its use as an inhibitor of protein kinases. Protein kinases are key regulators of cellular signaling pathways and are often dysregulated in diseases such as cancer. Research has shown that certain derivatives of pyrimidines, including those with brominated substituents, exhibit potent kinase inhibitory activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds similar to Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are important targets for cancer therapy.

Beyond kinase inhibition, Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate has also shown potential as an anti-inflammatory agent. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and chemokines. Preclinical studies have indicated that certain pyrimidine derivatives can modulate inflammatory responses by interfering with signaling pathways involved in cytokine production. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that compounds structurally related to Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate exhibited significant anti-inflammatory effects in both in vitro and in vivo models.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of compounds like Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate. One area of particular interest is the development of targeted therapies for specific diseases. For instance, researchers at the University of California have been exploring the use of brominated pyrimidines as selective inhibitors of enzymes involved in neurodegenerative disorders such as Alzheimer's disease.

In another study published in Chemical Communications, scientists from Harvard University reported the synthesis and biological evaluation of a series of pyrimidine derivatives, including those with brominated substituents. These compounds were found to exhibit potent antiviral activity against several RNA viruses, including influenza and Zika virus. The researchers attributed this activity to the ability of these compounds to interfere with viral replication processes.

Conclusion

Methyl 6-(3-bromophenyl)pyrimidine-4-carboxylate (CAS No. 2097998-27-9) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, contributing to advancements in drug discovery and therapeutic innovation.